Cas no 56481-41-5 (1,3,5-trichloroimidazo[1,5-a]pyrazine)

1,3,5-trichloroimidazo[1,5-a]pyrazine structure
56481-41-5 structure
Product Name:1,3,5-trichloroimidazo[1,5-a]pyrazine
CAS No:56481-41-5
MF:C6H2Cl3N3
MW:222.459177494049
CID:945404
PubChem ID:308089
Update Time:2025-04-19

1,3,5-trichloroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-trichloroimidazo[1,5-a]pyrazine
    • 1,3,5-Trichlorimidazo< 1,5-a> pyrazin
    • 1,3,5-trichloro-imidazo[1,5-a]pyrazine
    • AC1L7C68
    • NSC207886
    • NSC-207886
    • DTXSID60308716
    • 56481-41-5
    • Inchi: 1S/C6H2Cl3N3/c7-4-2-10-1-3-5(8)11-6(9)12(3)4/h1-2H
    • InChI Key: IGFRITHIQMTMQD-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=C2C=NC=C(N21)Cl)Cl

Computed Properties

  • Exact Mass: 220.93166
  • Monoisotopic Mass: 220.931430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19
  • LogP: 2.68950
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